2-(benzylthio)-N-(1-phenylethyl)propanamide

• IUPAC Name: 2-benzylsulfanyl-N-(1-phenylethyl)propanamide
• InChI: InChI=1S/C18H21NOS/c1-14(17-11-7-4-8-12-17)19-18(20)15(2)21-13-16-9-5-3-6-10-16/h3-12,14-15H,13H2,1-2H3,(H,19,20)
• InChI Key: LNKCVOXWCZASMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(C)SCC2=CC=CC=C2
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

2-(benzylthio)-N-(1-phenylethyl)propanamide, also known as BTPEP, is a chemical compound that has garnered attention in the scientific community due to its potential therapeutic properties. This compound belongs to the class of amides and is composed of a benzylthio group, a phenylethyl group, and a propanamide group.

Mechanism of Action

The exact mechanism of action of 2-(benzylthio)-N-(1-phenylethyl)propanamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety, pain, and seizures. 2-(benzylthio)-N-(1-phenylethyl)propanamide is thought to enhance the activity of GABA receptors, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-(benzylthio)-N-(1-phenylethyl)propanamide has been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been found to have analgesic effects by reducing pain sensitivity. In addition, 2-(benzylthio)-N-(1-phenylethyl)propanamide has been found to have anticonvulsant effects by reducing the frequency and severity of seizures.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylthio)-N-(1-phenylethyl)propanamide in lab experiments is its relatively low toxicity. It has been found to have a high therapeutic index, meaning that the dose required for therapeutic effects is much lower than the dose that causes toxicity. One limitation of using 2-(benzylthio)-N-(1-phenylethyl)propanamide in lab experiments is its limited solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for research on 2-(benzylthio)-N-(1-phenylethyl)propanamide. One direction is to further investigate its potential therapeutic properties, particularly in the treatment of anxiety disorders and neuropathic pain. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective drugs. Additionally, further research is needed to determine the optimal dose and administration route for 2-(benzylthio)-N-(1-phenylethyl)propanamide in humans.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(1-phenylethyl)propanamide involves the reaction between 2-bromo-N-(1-phenylethyl)propanamide and benzyl mercaptan. The reaction is carried out in the presence of a base, such as potassium carbonate, in a solvent, such as dimethylformamide. The yield of 2-(benzylthio)-N-(1-phenylethyl)propanamide obtained from this reaction is around 70%.

Scientific Research Applications

2-(benzylthio)-N-(1-phenylethyl)propanamide has been studied for its potential therapeutic properties. It has been found to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. It has also been studied for its potential use in the treatment of neuropathic pain and anxiety disorders.